Cas no 6782-85-0 ((2Z)-N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-pyrano[2,3-c]pyridine-3-carboxamide)
6782-85-0 structure
Product Name:(2Z)-N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-pyrano[2,3-c]pyridine-3-carboxamide
CAS No:6782-85-0
MF:C13H7Cl5O
MW:356.459079027176
CID:1721911
Update Time:2024-11-26
(2Z)-N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-pyrano[2,3-c]pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- (2Z)-N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-pyrano[2,3-c]pyridine-3-carboxamide
- N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-[4-(trifluoromethoxy)phenyl]iminopyrano[2,3-c]pyridine-3-carboxamide
- 2,3,4,5,6-PENTACHLOROBENZHYDROL
- Benzenemethanol, 2,3,4,5,6-pentachloro-α-phenyl-
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- Inchi: 1S/C13H7Cl5O/c14-8-7(9(15)11(17)12(18)10(8)16)13(19)6-4-2-1-3-5-6/h1-5,13,19H
- InChI Key: NTTRVQMEEZHWEM-UHFFFAOYSA-N
- SMILES: C(O)(C1=CC=CC=C1)C1=C(Cl)C(Cl)=C(Cl)C(Cl)=C1Cl
Computed Properties
- Exact Mass: 487.11561
- Monoisotopic Mass: 487.115519
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 35
- Rotatable Bond Count: 5
- Complexity: 813
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93
Experimental Properties
- Density: 1.42
- Melting Point: 117 °C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.596
- PSA: 93.04
- pka: 12.66±0.20(Predicted)
(2Z)-N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-pyrano[2,3-c]pyridine-3-carboxamide Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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